Cas no 2227687-72-9 (rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227687-72-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5943274
• PubChem ID: 165835990
• Update Time: 2025-05-30

rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1998894
• 2227687-72-9

• Inchi： 1S/C10H13NO3/c1-5-6(4-11-14-5)7-8(9(12)13)10(7,2)3/h4,7-8H,1-3H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： XKNCHBXDBQQFLV-SFYZADRCSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NOC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227687-72-9)

rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227687-72-9) is a specialized chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique cyclopropane-1-carboxylic acid core, substituted with a 5-methyl-1,2-oxazol-4-yl group, making it a valuable intermediate for drug discovery and material science. Its stereochemistry, particularly the (1R,3R) configuration, plays a critical role in its biological activity and synthetic utility.

The growing interest in chiral building blocks like rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid stems from their ability to enhance the efficacy and selectivity of active pharmaceutical ingredients (APIs). Researchers are increasingly focusing on stereoselective synthesis and asymmetric catalysis to optimize the production of such compounds. With CAS No. 2227687-72-9, this molecule is gaining attention in the development of novel antiviral agents and anti-inflammatory drugs, aligning with current trends in precision medicine and targeted therapies.

In the agrochemical sector, rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid is explored for its potential as a pesticide intermediate. The 1,2-oxazole moiety is known to contribute to the bioactivity of many agrochemicals, and its incorporation into this cyclopropane framework could lead to more sustainable crop protection solutions. The demand for eco-friendly pesticides and green chemistry approaches has further propelled research into this compound.

From a synthetic chemistry perspective, the cyclopropane ring in rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid offers intriguing challenges and opportunities. Cyclopropanes are valued for their ring strain and conformational rigidity, which can improve the binding affinity of drug candidates. Recent advancements in transition-metal-catalyzed cyclopropanation have made the synthesis of such structures more efficient, addressing common queries about scalable production methods for complex chiral molecules.

The physicochemical properties of rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid are also noteworthy. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. Analytical techniques such as HPLC and chiral separation methods are essential for characterizing its enantiomeric purity, a topic frequently searched by quality control professionals.

Market trends indicate a rising demand for high-purity chiral compounds like rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid. Pharmaceutical companies are investing heavily in enantiomerically pure intermediates to meet regulatory standards and improve therapeutic outcomes. Additionally, the compound’s potential in neurological research and metabolic disorder treatments has sparked collaborations between academia and industry.

For researchers and manufacturers, sourcing rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227687-72-9) with consistent quality is critical. Suppliers offering custom synthesis and GMP-grade materials are increasingly sought after, reflecting the compound’s expanding applications. FAQs about storage conditions, solubility data, and handling precautions are common among end-users, underscoring the need for detailed technical documentation.

In summary, rac-(1R,3R)-2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid represents a versatile and high-value chemical entity. Its relevance in drug development, agrochemical innovation, and material science positions it as a compound of enduring interest. As the scientific community continues to explore its potential, CAS No. 2227687-72-9 will likely remain a focal point in advanced synthetic and applied chemistry research.